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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of stock
solutions of GSK143 dihydrochloride, a potent and selective spleen tyrosine kinase (Syk)
inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility
of experimental results.

Introduction

GSK143 dihydrochloride is an orally active and highly selective inhibitor of spleen tyrosine
kinase (Syk) with a pIC50 of 7.5.[1][2][3][4][5] It also demonstrates inhibitory activity against
phosphorylated Erk (pErk) with a pIC50 of 7.1.[1][2][3][6][7] Due to its role in mediating immune
receptor signaling, GSK143 is a valuable tool for studying inflammatory diseases, B-cell
malignancies, and other immunological disorders.[7][8][9] Accurate preparation of stock
solutions is the first critical step in utilizing this compound for in vitro and in vivo studies.

Chemical and Physical Properties

A summary of the key properties of GSK143 dihydrochloride is presented in the table below.
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Property Value Reference
Molecular Formula C17H24CI2N6O2 [10]
Molecular Weight 415.32 g/mol [2][6][8][10]
Appearance White to beige powder [8]

Purity (HPLC) >97% - >98% [6][8]

CAS Number 2341796-81-2 [2][61[8][10]

Solubility Data

The solubility of GSK143 dihydrochloride in various solvents is crucial for the preparation of

appropriate stock solutions for different experimental needs.
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Maximum
Solvent . Notes Reference
Concentration
100 mg/mL (240.78 Requires sonication to
Water ] [10]
mM) dissolve.
41.53 mg/mL (100 6]
mM)
Clear solution when
2 mg/mL [8]
warmed.
> 50 mg/mL (120.39 Saturation point may
DMSO , [10]
mM) be higher.
100 mM [6]
10% DMSO, 40%
) ) = 2.5 mg/mL (6.02
In Vivo Formulation 1 M) PEG300, 5% Tween- [1][10]
m
80, 45% Saline.
10% DMSO, 90%
i ] > 2.5 mg/mL (6.02 ]
In Vivo Formulation 2 M) (20% SBE-B-CD in [1][10]
m
Saline).
, _ > 2.5 mg/mL (6.02 10% DMSO, 90%
In Vivo Formulation 3 [1][10]

mM)

Corn Qil.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO,

suitable for further dilution into aqueous media for in vitro experiments.

Materials:

e GSK143 dihydrochloride powder

e Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes or vials
Calibrated micropipettes
Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh the desired amount of GSK143 dihydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.15 mg of the
compound.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the GSK143
dihydrochloride powder.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution if
necessary.[11]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure the containers are tightly sealed and protected
from light.
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Workflow for 10 mM DMSO Stock Solution

(1. Weigh GSK143 Dihydrochloride)

(2. Add Sterile DMSO)

3. Vortex to Dissolve
(Warm/Sonicate if needed)

G. Aliquot into Single-Use Tubes)

(’3. Store at -20°C or -80°C)
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Simplified Syk Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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